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Compound of Interest

Compound Name: 1,5,5-Trimethylhydantoin

Cat. No.: B1585601 Get Quote

1,5,5-Trimethylhydantoin: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties, structure

elucidation, and synthesis of 1,5,5-trimethylhydantoin. The information is intended to support

research and development activities in the chemical and pharmaceutical sciences.

Chemical Properties
1,5,5-Trimethylhydantoin, also known as 1,5,5-trimethyl-2,4-imidazolidinedione, is a

trisubstituted hydantoin derivative. Its key chemical and physical properties are summarized in

the tables below for easy reference and comparison.

Table 1: General Chemical Properties
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Property Value Reference

IUPAC Name
1,5,5-trimethylimidazolidine-

2,4-dione

Synonyms

1,5,5-Trimethyl-2,4-

imidazolidinedione, 3,4,4-

Trimethyl-2,5-

dioxoimidazolidine

CAS Number 6851-81-6

Molecular Formula C₆H₁₀N₂O₂

Molecular Weight 142.16 g/mol

Appearance White crystalline compound

Odor Slight acetone odor

Table 2: Physical and Spectroscopic Properties
Property Value Reference

Melting Point 161-164 °C

Density 1.1318 g/mL at 25°C

Solubility
Insoluble in water, soluble in

acetone.
[1]

Mass Spectrum
Has been recorded and

analyzed.

SMILES CN1C(=O)NC(=O)C1(C)C

InChI
1S/C6H10N2O2/c1-6(2)4(9)7-

5(10)8(6)3/h1-3H3,(H,7,9,10)

InChI Key
ZNYIPTYJBRGSSL-

UHFFFAOYSA-N
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The determination of the chemical structure of 1,5,5-trimethylhydantoin relies on a

combination of spectroscopic techniques. While a singular, detailed publication on its complete

structure elucidation is not readily available, the process would follow established analytical

chemistry principles. The primary methods employed for this purpose are Nuclear Magnetic

Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS).

Spectroscopic Analysis Workflow
The logical workflow for the structure elucidation of 1,5,5-trimethylhydantoin is depicted in the

following diagram.
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Structure Elucidation Workflow for 1,5,5-Trimethylhydantoin

Synthesis and Purification

Spectroscopic Analysis

Data Interpretation and Structure Confirmation

Synthesis of 1,5,5-Trimethylhydantoin

Purification (e.g., Recrystallization)

Mass Spectrometry (MS) Infrared (IR) Spectroscopy Nuclear Magnetic Resonance (NMR)

Determine Molecular Weight and Fragmentation Pattern Identify Functional Groups (C=O, C-N, etc.) Determine Carbon-Hydrogen Framework

Combine Spectroscopic Data to Confirm Structure

Click to download full resolution via product page

A flowchart illustrating the general workflow for the structure elucidation of 1,5,5-
trimethylhydantoin.

Experimental Protocols
Synthesis of 1,5,5-Trimethylhydantoin

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b1585601?utm_src=pdf-body-img
https://www.benchchem.com/product/b1585601?utm_src=pdf-body
https://www.benchchem.com/product/b1585601?utm_src=pdf-body
https://www.benchchem.com/product/b1585601?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585601?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The synthesis of 1,5,5-trimethylhydantoin can be achieved through the methylation of 5,5-

dimethylhydantoin. The latter is commonly synthesized via the Bucherer-Bergs reaction.[2][3][4]

[5][6] The following is a plausible two-step synthesis protocol.

This procedure is adapted from the established Bucherer-Bergs synthesis of hydantoins.[7]

Materials:

Acetone cyanohydrin

Ammonium carbonate

Steam bath

Stirrer

Thermometer

Beaker (600 mL)

Filtration apparatus

Hot plate

Ice bath

Ether

Norit (activated carbon)

Procedure:

In a 600-mL beaker, mix 85 g (1 mole) of acetone cyanohydrin and 150 g (1.31 moles) of

freshly powdered ammonium carbonate.

Warm the mixture on a steam bath, preferably in a fume hood, and stir with a thermometer.

A gentle reaction will begin at approximately 50°C and continue for about 3 hours at 68–

80°C.
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To complete the reaction and decompose excess ammonium carbonate, raise the

temperature to 90°C and maintain it until the liquid mixture is quiescent (approximately 30

minutes).

Allow the residue to cool and solidify.

Dissolve the solid in 100 mL of hot water, add Norit for decolorization, and filter the hot

solution rapidly through a heated filter.

Evaporate the filtrate on a hot plate until crystals begin to appear at the surface, then chill the

solution in an ice bath.

Filter the white crystals with suction, press the filter cake to remove excess liquid, and wash

twice with small portions of ether.

A second crop of crystals can be obtained by concentrating the mother liquor.

Recrystallize the product from boiling water to obtain pure 5,5-dimethylhydantoin.

This protocol is based on the general principles of regioselective alkylation of hydantoins.[8][9]

Materials:

5,5-Dimethylhydantoin

Methyl iodide (or dimethyl sulfate)

Potassium carbonate (or sodium hydride)

Dimethylformamide (DMF) or Tetrahydrofuran (THF)

Magnetic stirrer and hotplate

Round-bottom flask

Condenser

Separatory funnel

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b190458
https://pubmed.ncbi.nlm.nih.gov/33790085/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585601?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Rotary evaporator

Ethyl acetate

Brine solution

Anhydrous sodium sulfate

Procedure:

To a solution of 5,5-dimethylhydantoin in an appropriate solvent (e.g., DMF), add a base

(e.g., potassium carbonate) and the methylating agent (e.g., methyl iodide).

The regioselectivity of methylation (at N1 or N3) can be influenced by the choice of base and

solvent. For N1 methylation to form 1,5,5-trimethylhydantoin, a stronger base like sodium

hydride in THF may be required.

Heat the reaction mixture under reflux for several hours, monitoring the reaction progress by

thin-layer chromatography (TLC).

After the reaction is complete, cool the mixture to room temperature and quench with water.

Extract the product with an organic solvent such as ethyl acetate.

Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

Remove the solvent under reduced pressure using a rotary evaporator to yield the crude

product.

Purify the crude 1,5,5-trimethylhydantoin by recrystallization or column chromatography.

Synthesis and Characterization Workflow
The overall workflow from synthesis to characterization of 1,5,5-trimethylhydantoin is outlined

below.
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Synthesis and Characterization of 1,5,5-Trimethylhydantoin
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A workflow diagram illustrating the synthesis and subsequent characterization of 1,5,5-
trimethylhydantoin.

Biological Activity
While hydantoin derivatives are known to exhibit a wide range of biological activities, including

antimicrobial and anticonvulsant properties, there is currently limited specific information

available in the scientific literature regarding the biological functions or signaling pathway

interactions of 1,5,5-trimethylhydantoin. Further research is warranted to explore the potential

pharmacological applications of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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